4-Methylnitrosopiperidine
Overview
Description
4-Methylnitrosopiperidine is a compound with the molecular formula C6H12N2O . It is also known by other names such as 4-Methyl-1-nitrosopiperidine and 1-Nitroso-4-pipecoline . The molecular weight of this compound is 128.17 g/mol .
Synthesis Analysis
The synthesis of 4-Methylnitrosopiperidine involves reaction conditions with iron (ΙΙΙ) nitrate nonahydrate and tetra-n-butylammonium perchlorate in acetonitrile at 70°C under an inert atmosphere . The yield of this reaction is approximately 84% .
Molecular Structure Analysis
The IUPAC name for 4-Methylnitrosopiperidine is 4-methyl-1-nitrosopiperidine . The InChI representation of this compound is InChI=1S/C6H12N2O/c1-6-2-4-8 (7-9)5-3-6/h6H,2-5H2,1H3 . The Canonical SMILES representation is CC1CCN (CC1)N=O .
Physical And Chemical Properties Analysis
4-Methylnitrosopiperidine has a molecular weight of 128.17 g/mol . It has a computed XLogP3 value of 1.1, indicating its lipophilicity . It has no hydrogen bond donors, three hydrogen bond acceptors, and no rotatable bonds . Its exact mass and monoisotopic mass are both 128.094963011 g/mol . The topological polar surface area is 32.7 Ų .
Scientific Research Applications
Carcinogenicity in Animal Models : 4-Methylnitrosopiperidine has been shown to induce tumors in animal models, particularly in rats. Lijinsky and Taylor (1975) found that 4-Methylnitrosopiperidine induced tumors of the nasal turbinates or upper gastrointestinal tract in almost 100% of the rats tested. These findings suggest its potent carcinogenic activity in certain animals (Lijinsky & Taylor, 1975).
Mutagenicity in Microorganisms : Research by Larimer et al. (1978) revealed that 4-Methylnitrosopiperidine was mutagenic in Saccharomyces cerevisiae, a type of yeast. The compound was found to stimulate forward mutation and reversion of certain genetic markers in the yeast when metabolic activation was provided (Larimer et al., 1978).
Comparative Studies on Carcinogenicity : Further studies by Lijinsky et al. (1981) compared nitrosopiperidine derivatives, including 4-Methylnitrosopiperidine, and found varying degrees of carcinogenicity based on the specific substitution on the nitrosopiperidine molecule (Lijinsky et al., 1981).
Effect of Substitution on Carcinogenicity : Singer et al. (1984) researched the impact of a 3-methyl substitution on the carcinogenicity of nitroso-4-piperidone, a related compound, and found significant differences in tumor induction compared to the compound without the methyl group (Singer et al., 1984).
Mutagenicity and Carcinogenicity in Various Biological Systems : Additional studies have explored the mutagenic and carcinogenic potential of 4-Methylnitrosopiperidine and related compounds in various biological systems, including studies on the reaction of nitrosamines, identification in tobacco products, and comparative metabolism in rat tissues (Hsieh et al., 1976), (Djordjevic et al., 1989), (Wong et al., 2003).
Contamination in Pharmaceuticals : Wohlfart et al. (2021) investigated the contamination of 4-Methyl-1-nitrosopiperazine, a compound related to 4-Methylnitrosopiperidine, in rifampicin capsules. This study highlights the importance of monitoring nitrosamine impurities in pharmaceuticals (Wohlfart et al., 2021).
Safety and Hazards
4-Methylnitrosopiperidine is classified as a flammable liquid and vapor (H226) . Precautionary measures include keeping it away from heat, sparks, open flames, and hot surfaces . The container should be kept tightly closed, and measures should be taken against static discharge . Protective gloves, eye protection, and face protection should be worn when handling this compound .
Future Directions
While specific future directions for 4-Methylnitrosopiperidine are not available, it is worth noting that therapeutic peptides, which include piperidine derivatives, have made great progress in the last decade . This progress is due to new production, modification, and analytic technologies . Future developments in therapeutic peptides are expected to continue, presenting both value and challenges .
properties
IUPAC Name |
4-methyl-1-nitrosopiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c1-6-2-4-8(7-9)5-3-6/h6H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQIASOPYWNTZSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60164697 |
Source
|
| Record name | 4-Methyl-1-nitrosopiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60164697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Vapor Pressure |
0.06 [mmHg] |
Source
|
| Record name | 1-Nitroso-4-pipecoline | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21294 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
4-Methylnitrosopiperidine | |
CAS RN |
15104-03-7 |
Source
|
| Record name | 4-Methyl-1-nitrosopiperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15104-03-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methylnitrosopiperidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015104037 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Methyl-1-nitrosopiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60164697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-1-nitrosopiperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-METHYLNITROSOPIPERIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TDD4C96NUV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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